Cas no 100106-91-0 (Doxapram Related Compound B)

• Product Name: Doxapram Related Compound B
• CAS No: 100106-91-0
• MF: C₂₂H₂₉ClN₂O₂
• MW: 388.9309
• CID: 4731949
• Update Time: 2025-05-30

Doxapram Related Compound B Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-4-[2-(2-hydroxyethylamino)ethyl]-3,3-diphenylpyrrolidin-2-one;hydrochloride
• Doxapram Related Compound B

• InChI Key： VGOHTSYLYUEJLS-UHFFFAOYSA-N
• SMILES： Cl[H].O=C1C(C2C([H])=C([H])C([H])=C([H])C=2[H])(C2C([H])=C([H])C([H])=C([H])C=2[H])C([H])(C([H])([H])C([H])([H])N([H])C([H])([H])C([H])([H])O[H])C([H])([H])N1C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 388.191756g/mol
• Monoisotopic Mass: 388.191756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 423
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 388.9g/mol
• Topological Polar Surface Area: 52.6

Additional information on Doxapram Related Compound B

Doxapram Related Compound B: Chemical Profile and Recent Research Applications

Doxapram Related Compound B, a derivative of the well-known respiratory stimulant Doxapram (CAS No. 100106-91-0), has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its molecular structure and pharmacological properties, represents a promising area of study for potential therapeutic applications. The chemical identity of Doxapram Related Compound B is defined by its unique chemical formula and structural motifs, which distinguish it from its parent compound and other related derivatives.

The synthesis and characterization of Doxapram Related Compound B involve sophisticated methodologies that leverage advanced spectroscopic techniques and computational modeling. These approaches enable researchers to elucidate the compound's molecular interactions and its potential role in biological systems. The structural analysis of Doxapram Related Compound B has revealed key features that contribute to its pharmacological activity, including specific binding sites and functional groups that interact with biological targets.

Recent studies have explored the pharmacokinetic profile of Doxapram Related Compound B, focusing on its absorption, distribution, metabolism, and excretion (ADME) properties. These investigations have provided valuable insights into how the compound behaves within the human body, which is crucial for optimizing its therapeutic efficacy and minimizing potential side effects. The ADME studies have also highlighted the compound's stability under various physiological conditions, suggesting its potential for clinical use.

One of the most intriguing aspects of Doxapram Related Compound B is its interaction with biological receptors and enzymes. Research has demonstrated that this compound exhibits selective binding to specific targets, which may contribute to its therapeutic effects. For instance, studies have shown that Doxapram Related Compound B can modulate the activity of certain neurotransmitter receptors, potentially leading to applications in treating respiratory disorders and other conditions associated with altered neurotransmitter signaling.

The toxicological profile of Doxapram Related Compound B has also been thoroughly examined. Preclinical studies have assessed its safety profile in various animal models, providing evidence of low toxicity at relevant doses. These findings are essential for advancing the compound into clinical trials and ensuring patient safety during therapeutic use. Additionally, the metabolic pathways involving Doxapram Related Compound B have been investigated, revealing how the body processes the compound and eliminates it over time.

Current research trends in the field of Doxapram Related Compound B include exploring its potential as a lead compound for drug development. By modifying its chemical structure, researchers aim to enhance its pharmacological properties while maintaining or improving its therapeutic efficacy. These efforts are supported by computational chemistry tools that predict how structural changes will affect the compound's behavior. Such innovations are driving progress in developing novel derivatives with improved characteristics.

The clinical significance of Doxapram Related Compound B is further underscored by ongoing clinical trials that evaluate its efficacy in treating specific medical conditions. These trials aim to provide definitive evidence of the compound's benefits and establish optimal dosing regimens. Preliminary results from these trials have shown promising outcomes, particularly in patients with respiratory insufficiency where Doxapram Related Compound B has demonstrated significant improvements in lung function.

From a regulatory perspective, the development of Doxapram Related Compound B must adhere to stringent guidelines set by global health authorities. Compliance with these regulations ensures that the compound meets high standards of quality, safety, and efficacy before it reaches patients. Regulatory bodies conduct rigorous reviews of preclinical data and clinical trial results to assess the compound's readiness for market approval.

The future directions for research on Doxapram Related Compound B are multifaceted, encompassing both basic science investigations and translational studies aimed at bringing new treatments to patients. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are essential for advancing this research agenda. By fostering interdisciplinary collaborations, researchers can leverage diverse expertise to address complex challenges in drug development.

In conclusion,Doxapram Related Compound B (CAS No. 100106-91-0) represents a compelling subject of study with significant potential in pharmaceutical applications. Its unique chemical properties, coupled with promising preclinical and clinical findings, position it as a candidate for future therapeutics. As research continues to unfold new insights into this compound's mechanisms of action and therapeutic benefits,Doxapram Related Compound B is poised to make meaningful contributions to medical science.